Cas no 325457-67-8 (Benzaldehyde, 5-bromo-2-[(4-methoxyphenyl)methoxy]-)

Benzaldehyde, 5-bromo-2-[(4-methoxyphenyl)methoxy]- structure
325457-67-8 structure
Product Name:Benzaldehyde, 5-bromo-2-[(4-methoxyphenyl)methoxy]-
CAS No:325457-67-8
MF:C15H13BrO3
MW:321.165923833847
MDL:MFCD12463513
CID:3939108
PubChem ID:18318242
Update Time:2025-04-22

Benzaldehyde, 5-bromo-2-[(4-methoxyphenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 5-bromo-2-[(4-methoxyphenyl)methoxy]-
    • 3-bromo-6-((4-methoxybenzyl)oxy)benzaldehyde
    • MFCD12463513
    • SY278881
    • 5-Bromo-2-((4-methoxybenzyl)oxy)benzaldehyde
    • starbld0010386
    • AKOS009101586
    • 5-Bromo-2-[(4-methoxybenzyl)oxy]benzaldehyde
    • 325457-67-8
    • NJXRREPHOPEYPB-UHFFFAOYSA-N
    • E80276
    • A1-36911
    • SCHEMBL5628127
    • 5-Bromo-2-(4-methoxy-benzyloxy)-benzaldehyde
    • 5-bromo-2-[(4-methoxyphenyl)methoxy]benzaldehyde
    • MDL: MFCD12463513
    • Inchi: 1S/C15H13BrO3/c1-18-14-5-2-11(3-6-14)10-19-15-7-4-13(16)8-12(15)9-17/h2-9H,10H2,1H3
    • InChI Key: NJXRREPHOPEYPB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=O)C=1)OCC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 320.00481g/mol
  • Monoisotopic Mass: 320.00481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 35.5Ų

Benzaldehyde, 5-bromo-2-[(4-methoxyphenyl)methoxy]- Pricemore >>

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